N,N-Didesmethyl Diltiazem Hydrochloride
N,N-Didesmethyl Diltiazem Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
116050-35-2
VCID:
VC0030309
InChI:
InChI=1S/C20H22N2O4S.ClH/c1-13(23)26-18-19(14-7-9-15(25-2)10-8-14)27-17-6-4-3-5-16(17)22(12-11-21)20(18)24;/h3-10,18-19H,11-12,21H2,1-2H3;1H/t18-,19+;/m1./s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C20H23ClN2O4S
Molecular Weight:
422.924
N,N-Didesmethyl Diltiazem Hydrochloride
CAS No.: 116050-35-2
Cat. No.: VC0030309
Molecular Formula: C20H23ClN2O4S
Molecular Weight: 422.924
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116050-35-2 |
|---|---|
| Molecular Formula | C20H23ClN2O4S |
| Molecular Weight | 422.924 |
| IUPAC Name | [(2S,3S)-5-(2-aminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride |
| Standard InChI | InChI=1S/C20H22N2O4S.ClH/c1-13(23)26-18-19(14-7-9-15(25-2)10-8-14)27-17-6-4-3-5-16(17)22(12-11-21)20(18)24;/h3-10,18-19H,11-12,21H2,1-2H3;1H/t18-,19+;/m1./s1 |
| Standard InChI Key | AFGVHOBXBDWFNW-VOMIJIAVSA-N |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)OC.Cl |
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